Cas no 2168074-67-5 (3-(2-ethoxyethyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine)

• Product Name: 3-(2-ethoxyethyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine
• CAS No: 2168074-67-5
• MF: C₈H₁₂N₆O
• MW: 208.22047996521
• CID: 5978054
• PubChem ID: 165958705
• Update Time: 2025-11-06

3-(2-ethoxyethyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethoxyethyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine
• 3-(2-ethoxyethyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
• 2168074-67-5
• EN300-1582347

• Inchi： 1S/C8H12N6O/c1-2-15-4-3-14-8-6(12-13-14)7(9)10-5-11-8/h5H,2-4H2,1H3,(H2,9,10,11)
• InChI Key： QPSAKTYCLDLDFE-UHFFFAOYSA-N
• SMILES： O(CC)CCN1C2C(=C(N)N=CN=2)N=N1

Computed Properties

• Exact Mass: 208.10725903g/mol
• Monoisotopic Mass: 208.10725903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 91.7Ų

Additional information on 3-(2-ethoxyethyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine

3-(2-Ethoxyethyl)-3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-Amine

The compound 3-(2-Ethoxyethyl)-3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-Amine (CAS No: 2168074-67-5) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of triazolopyrimidines, which are known for their versatile biological activities and structural diversity. The molecule's unique structure combines a triazolo ring fused to a pyrimidine ring system, with a substituent at the 7-position that introduces additional functional groups, enhancing its pharmacological properties.

Recent studies have highlighted the importance of triazolopyrimidine derivatives in the development of novel therapeutic agents. For instance, researchers have demonstrated that 3-(2-Ethoxyethyl)-3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-Amine exhibits promising anti-tumor activity in preclinical models. This is attributed to its ability to modulate key cellular pathways involved in cancer progression, such as the PI3K/AKT/mTOR signaling cascade. The ethoxyethyl substituent at the 7-position plays a critical role in optimizing the compound's pharmacokinetic profile, ensuring better bioavailability and target specificity.

In addition to its anti-cancer properties, this compound has also shown potential in the treatment of neurodegenerative diseases. Preclinical studies suggest that it may act as a potent inhibitor of certain enzymes associated with Alzheimer's disease progression. The molecule's ability to cross the blood-brain barrier (BBB) makes it an attractive candidate for central nervous system (CNS) disorders.

The synthesis of 3-(2-Ethoxyethyl)-3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-Amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the triazolo ring through a cyclization reaction and subsequent functionalization at the 7-position to introduce the ethoxyethyl group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring scalability for potential large-scale production.

From an analytical standpoint, this compound has been extensively characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), MS (Mass Spectrometry), and IR (Infrared Spectroscopy). These analyses confirm its molecular structure and purity, which are critical for its use in preclinical and clinical studies.

Looking ahead, 3-(2-Ethoxyethyl)-3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-Amine holds great promise as a lead compound for drug development programs targeting various therapeutic areas. Its unique combination of structural features and biological activities positions it as a valuable asset in the quest for novel therapeutics.